Cas no 3606-45-9 (Dihydrosanguinarine)
Dihydrosanguinarine is a natural compound extracted from the leaves of banyan trees. It has been reported to have antifungal and antiproliferative activities
Dihydrosanguinarine structure
Dihydrosanguinarine Properties
Names and Identifiers
-
- dihydrosanguinarine
- 1,3-Dioxolo[4,5-i][1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridine,13,14-dihydro-13-methyl-
- 13,14-Dihydrosanguinarine
- DIHYDROSANGUINARINE(P)
- 3lle
- dihydroavicine
- Hydrosanguinarine
- Dihydrosanquinarine
- 3H1ZKG80F7
- Dihydro Sanguinarine
- 3arv
- 3as0
- 3586AH
- HY-N0902
- 24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-1(13),2,4(8),9,11,14(22),15,17(21)-octaene
- AC-34693
- A937419
- 13, 14-dihydro-13-methyl-[1, 3]benzodioxolo[5, 6-c]-1, 3-dioxolo[4, 5-i]phenanthridine
- 3606-45-9
- FT-0667147
- BDBM50286637
- UNII-3H1ZKG80F7
- Q347588
- CHEMBL465678
- 24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.0^{2,10.0^{4,8.0^{14,22.0^{17,21]tetracosa-1(13),2,4(8),9,11,14(22),15,17(21)-octaene
- 13,14-Dihydro-13-methyl-[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridine
- (1,3)Benzodioxolo(5,6-c)-1,3-dioxolo(4,5-i)phenanthridine, 13,14-dihydro-13-methyl-
- AKOS030526138
- MS-25022
- F17675
- 13-methyl-13,14-dihydro-2H,10H-[1,3]dioxolo[4,5-i][1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridine
- CS-3819
- 13,14-Dihydro-13-methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridin
- C05191
- NS00094596
- CHEBI:17209
- SCHEMBL420383
- DTXSID00189627
- dihydro-sanguinarine
- Dihydrosanguinarinedihydroavicine; Dihydro Sanguinarine
- 1ST179702
- 24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo(11.11.0.02,10.04,8.014,22.017,21)tetracosa-1(13),2,4(8),9,11,14(22),15,17(21)-octaene
- 13-methyl-13,14-dihydro-2H,10H-(1,3)dioxolo(4,5-i)(1,3)dioxolo(4',5':4,5)benzo(1,2-c)phenanthridine
- DA-52553
- DTXCID60112118
- 13,14-Dihydro-13-methyl-(1,3)benzodioxolo(5,6-c)-1,3-dioxolo(4,5-i)phenanthridine
- 13, 14-dihydro-13-methyl-(1, 3)benzodioxolo(5, 6-c)-1, 3-dioxolo(4, 5-i)phenanthridine
- +Expand
-
- CIUHLXZTZWTVFL-UHFFFAOYSA-N
- 1S/C20H15NO4/c1-21-8-15-12(4-5-16-20(15)25-10-22-16)13-3-2-11-6-17-18(24-9-23-17)7-14(11)19(13)21/h2-7H,8-10H2,1H3
- O1C([H])([H])OC2C([H])=C([H])C3C4C([H])=C([H])C5=C([H])C6=C(C([H])=C5C=4N(C([H])([H])[H])C([H])([H])C=3C1=2)OC([H])([H])O6
Computed Properties
- 333.100108g/mol
- 0
- 4.1
- 0
- 5
- 0
- 333.100108g/mol
- 333.100108g/mol
- 40.2Ų
- 25
- 530
- 0
- 0
- 0
- 0
- 0
- 1
- 333.3
Experimental Properties
- 3.97900
- 40.16000
- 1.719
- 566.9±29.0 °C at 760 mmHg
- 195-196 ºC (acetone )
- 0.0±1.6 mmHg at 25°C
- 176.8±21.5 °C
- Insuluble (2.6E-3 g/L) (25 ºC),
- Powder
- 1.426±0.06 g/cm3 (20 ºC 760 Torr),
Dihydrosanguinarine Price
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Dihydrosanguinarine Related Literature
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Zhaoying Liu,Yajun Huang,Hongqi Xie,Wei Liu,Jianguo Zeng,Pi Cheng RSC Adv. 2016 6 50500
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J. R. Lewis Nat. Prod. Rep. 1993 10 291
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Marika Janovská,Martin Kubala,Vilím ?imánek,Jitka Ulrichová Phys. Chem. Chem. Phys. 2010 12 11335
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Liang Jiang,Xiaolu Wang,Yuting Wang,Fang Xu,Zhang Zhang,Ke Ding,Xiaoyun Lu RSC Med. Chem. 2020 11 293
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Matthew R. Tatton,Iain Simpson,Timothy J. Donohoe Chem. Commun. 2014 50 11314
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6. Studies on the syntheses of heterocyclic compounds. Part 682. Six new isoquinoline alkaloids from Corydalis ochotensis var. raddeanaTetsuji Kametani,Makoto Takemura,Masataka Ihara,Keiichiro Fukumoto J. Chem. Soc. Perkin Trans. 1 1977 390
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Zhixing Qing,Hualiang Cao,Pi Cheng,Wei Wang,Jianguo Zeng,Hongqi Xie Org. Chem. Front. 2018 5 353
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Zhong Jin Nat. Prod. Rep. 2003 20 606
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Rose M. Gathungu,John T. Oldham,Susan S. Bird,Carolyn W. T. Lee-Parsons,Paul Vouros,Roger Kautz Anal. Methods 2012 4 1315
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Abeer H. Elmaidomy,Nourhan Hisham Shady,Khaled Mohamed Abdeljawad,Mohamed Badran Elzamkan,Hussein Hykel Helmy,Emad Ashour Tarshan,Abanoub Nabil Adly,Yasmin Hamdy Hussien,Nesma Gamal Sayed,Ahmed Zayed,Usama Ramadan Abdelmohsen RSC Adv. 2022 12 29078
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(CAS:3606-45-9)Dihydrosanguinarine
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